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  3. 6-{[2,5-dimethyl-1-(2-naphthyl)-1H-pyrrol-3-yl]methylene}-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-{[2,5-dimethyl-1-(2-naphthyl)-1H-pyrrol-3-yl]methylene}-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 6-{[2,5-dimethyl-1-(2-naphthyl)-1H-pyrrol-3-yl]methylene}-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873341
InChI: InChI=1S/C28H21N5OS/c1-17-14-22(18(2)32(17)23-13-12-19-8-6-7-11-21(19)15-23)16-24-25(29)33-28(30-26(24)34)35-27(31-33)20-9-4-3-5-10-20/h3-16,29H,1-2H3/b24-16-,29-25?
SMILES: CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=N)N5C(=NC4=O)SC(=N5)C6=CC=CC=C6
Molecular Formula: C28H21N5OS
Molecular Weight: 475.6 g/mol

6-{[2,5-dimethyl-1-(2-naphthyl)-1H-pyrrol-3-yl]methylene}-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873341

Molecular Formula: C28H21N5OS

Molecular Weight: 475.6 g/mol

* For research use only. Not for human or veterinary use.

6-{[2,5-dimethyl-1-(2-naphthyl)-1H-pyrrol-3-yl]methylene}-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C28H21N5OS
Molecular Weight 475.6 g/mol
IUPAC Name (6Z)-6-[(2,5-dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-5-imino-2-phenyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C28H21N5OS/c1-17-14-22(18(2)32(17)23-13-12-19-8-6-7-11-21(19)15-23)16-24-25(29)33-28(30-26(24)34)35-27(31-33)20-9-4-3-5-10-20/h3-16,29H,1-2H3/b24-16-,29-25?
Standard InChI Key HXTOXHUIZDYORX-XAUISYEUSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)/C=C\4/C(=N)N5C(=NC4=O)SC(=N5)C6=CC=CC=C6
SMILES CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=N)N5C(=NC4=O)SC(=N5)C6=CC=CC=C6
Canonical SMILES CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=N)N5C(=NC4=O)SC(=N5)C6=CC=CC=C6

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